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Compound of Interest

Compound Name: Propargyl-PEG6-alcohol

Cat. No.: B610264

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential handling and storage
conditions for Propargyl-PEG6-alcohol, a hydrophilic, PEG-based PROTAC linker. Adherence
to these guidelines is critical to ensure the stability of the compound, the safety of laboratory
personnel, and the integrity of experimental outcomes.

Chemical and Physical Properties

Propargyl-PEG6-alcohol is a click chemistry reagent containing a terminal alkyne group,
making it suitable for copper-catalyzed azide-alkyne cycloaddition (CUAAC) reactions. Its
hydrophilic hexaethylene glycol (PEG6) spacer enhances solubility in aqueous environments, a
valuable characteristic in bioconjugation and drug delivery applications.

Property Value Source
Molecular Formula C15H2807 [1]
Molecular Weight 320.379 g/mol [1]
Boiling Point 408.8 £ 40.0 °C at 760 mmHg [1]
Density 1.1+0.1 g/cm3 [1]
Flash Point 201.1 +27.3°C [1]
Solubility DMSO, DCM, DMF [2]
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Storage Conditions and Stability

Proper storage is paramount to maintain the chemical integrity of Propargyl-PEG6-alcohol
and ensure its reactivity for its intended applications.

Parameter Recommended Condition Shelf Life
Long-term Storage -80°C Up to 6 months[3]
Short-term Storage -20°C Up to 1 month[3]
Shipping Ambient Temperature N/A

It is recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen)
to prevent potential degradation from atmospheric moisture and oxygen, especially for long-
term storage. Containers should be tightly sealed.

Handling and Safety Protocols

While Propargyl-PEG6-alcohol itself does not have extensive, publicly available safety data,
the presence of the propargyl group warrants caution. The related compound, propargyl
alcohol, is flammable, corrosive, and highly toxic.[4][5][6] Therefore, a conservative approach to
handling, assuming significant hazards, is recommended.

3.1. Personal Protective Equipment (PPE)

A comprehensive suite of PPE should be worn at all times when handling Propargyl-PEG6-
alcohol:

o Eye Protection: Wear indirect-vent, impact, and splash-resistant goggles and a face shield.

[7]

o Hand Protection: Wear protective gloves. The specific material should be chosen based on
the solvent being used.

o Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or in
case of potential splashing, a full protective suit should be considered.
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» Respiratory Protection: All handling of the solid compound or its solutions should be
conducted in a certified chemical fume hood to avoid inhalation of any dust or aerosols.[4]

3.2. General Handling Procedures

Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[4]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.
[4][7] Use non-sparking tools and explosion-proof equipment where necessary.[4][7]

Static Discharge: Take precautionary measures against static discharges.[4] Ground and
bond containers when transferring material.[6]

Hygiene: Do not eat, drink, or smoke in the handling area.[7] Wash hands thoroughly after
handling.

3.3. Spill and Waste Disposal

o Spill Cleanup: In case of a spill, evacuate the area. Absorb the spill with an inert material
(e.g., vermiculite, sand) and place it in a suitable, closed container for disposal.[6] Ensure
adequate ventilation and use appropriate PPE during cleanup.

o Waste Disposal: Dispose of waste material and empty containers in accordance with local,
regional, and national regulations. Do not allow the chemical to enter the sewer system or
waterways.[4]

Experimental Workflow and Logic

The following diagrams illustrate the recommended workflows for handling and storing
Propargyl-PEG6-alcohol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1597.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1597.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://pim-resources.coleparmer.com/sds/54677.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1597.pdf
https://pim-resources.coleparmer.com/sds/54677.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10295~~PDF~~MTR~~CGV4~~EN~~2025-09-18%2013:49:45~~Propargyl%20alcohol~~
https://www.benchchem.com/product/b610264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

é Preparation

\

Assess Hazards

QReview SDS of related compounds)

:

(@

Don Appropriate PPE
loves, Goggles, Lab Coat)

Prepare Work Area

QChemical Fume HoodD

Handling
Y

(-20°C or -80°C)

Retrieve from Storage

(in desiccator)

[Equilibrate to Room Temperatur(a

Weigh/Dispense
(in fume hood)

Prepare Solution

[ g., DMSO, DMF}""
(e.g ) )

-

Storage & Disposal

\

Store Unused Material

QTlghtly sealed, inert atmosphere] [Follow institutional guidelinesD

Dispose of Waste

Short-term: -20°C
(<= 1 month)

Long-term: -80°C

(<= 6 months)

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Propargyl-PEG6-alcohol.
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Caption: Storage Decision Logic for Propargyl-PEG6-alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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